![molecular formula C10H10N2O B3060885 N-[(4-cyanophenyl)methyl]acetamide CAS No. 98088-12-1](/img/structure/B3060885.png)
N-[(4-cyanophenyl)methyl]acetamide
Overview
Description
“N-[(4-cyanophenyl)methyl]acetamide” is a chemical compound . It is related to 2-amino-N-[(4-cyanophenyl)methyl]acetamide hydrochloride, which has a molecular weight of 225.68 . The compound is stored at room temperature and appears as a powder .
Synthesis Analysis
The synthesis of cyanoacetamides, a class of compounds to which “this compound” belongs, can be carried out in several ways . The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Chemical Reactions Analysis
Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . The related compound 2-chloro-N-[(4-cyanophenyl)methyl]acetamide has a melting point of 137-141 degrees Celsius .Scientific Research Applications
Synthesis Applications
Microwave Irradiation Synthesis : N-(4-Methylphenyl) acetamide, a compound structurally similar to N-[(4-cyanophenyl)methyl]acetamide, is used in synthesizing 2,6-Dimethyl-3-aryl-4(1H)-quinolones under microwave irradiation. This method offers advantages such as short reaction times, high yields, and easy handling (Liu Chang-chu, 2014).
Synthesis of Anticancer Agents : N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, structurally related to this compound, have been synthesized and studied for their anticancer activity. These compounds show potential effectiveness against human lung adenocarcinoma cells (A. Evren et al., 2019).
Medicinal Chemistry Synthesis : Studies have focused on synthesizing acetamides, such as N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] acetamide, for medicinal chemistry applications. These synthesis processes often involve optimizing conditions like reaction temperature and time (Gao Yonghong, 2009).
Analytical Applications
HPLC Method Development : N-(4-hydroxyphenyl) acetamide, structurally similar to this compound, is used in developing rapid chemometric reverse-phase HPLC methods. Such methods are crucial for simultaneous estimation of compounds like Paracetamol and Ibuprofen in bulk and tablet formulations (S. B. Kanthale et al., 2020).
DNA and Protein Binding Studies : Acetamide derivatives have been synthesized and used in DNA-binding and protein-binding studies. These studies help understand the molecular interactions between drug molecules and biological targets (N. Raj, 2020).
Chemometric Analysis in Drug Synthesis : The chemometric analysis of N-(2-hydroxyphenyl)acetamide, a compound related to this compound, aids in understanding the synthesis of antimalarial drugs. This analysis helps optimize processes and understand reaction kinetics (Deepali B Magadum & G. Yadav, 2018).
Molecular and Structural Analysis
X-ray Crystallography : Acetamide derivatives are used in single crystal XRD studies. These studies are significant for understanding the molecular and crystal structure of compounds, which is vital in drug design and synthesis (B. Gowda et al., 2007).
Synthon in Heterocyclic Synthesis : 2-cyano-N-(4-sulfamoylphenyl) acetamide, similar to this compound, is used as a synthon in the synthesis of polyfunctionalized heterocyclic compounds. This highlights its role in creating diverse molecular structures for various applications (Moustafa A. Gouda, 2014).
Properties
IUPAC Name |
N-[(4-cyanophenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-8(13)12-7-10-4-2-9(6-11)3-5-10/h2-5H,7H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVFXNRWWLXTVJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=CC=C(C=C1)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30558807 | |
Record name | N-[(4-Cyanophenyl)methyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30558807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
98088-12-1 | |
Record name | N-[(4-Cyanophenyl)methyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30558807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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